Cas no 898463-76-8 (2-4-(3-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide)

• Product Name: 2-4-(3-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide
• CAS No: 898463-76-8
• MF: C₁₂H₁₀FN₃O₃
• MW: 263.224505901337
• CID: 6160122
• PubChem ID: 7286874
• Update Time: 2025-07-22

2-4-(3-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-4-(3-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide
• 2-(4-(3-fluorophenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetamide
• AKOS024662127
• F2580-1441
• 2-[4-(3-fluorophenyl)-2,3-dioxopyrazin-1-yl]acetamide
• 898463-76-8

• Inchi： 1S/C12H10FN3O3/c13-8-2-1-3-9(6-8)16-5-4-15(7-10(14)17)11(18)12(16)19/h1-6H,7H2,(H2,14,17)
• InChI Key： UFCCYEBOVCZWKI-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)N1C=CN(C(C1=O)=O)CC(N)=O

Computed Properties

• Exact Mass: 263.07061935g/mol
• Monoisotopic Mass: 263.07061935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 83.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-4-(3-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide

Introduction to 2-4-(3-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide (CAS No. 898463-76-8)

2-4-(3-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide, identified by its unique Chemical Abstracts Service Number (CAS No. 898463-76-8), represents a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amide derivative has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive investigation in drug discovery and development.

The molecular framework of 2-4-(3-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide incorporates several key structural motifs that contribute to its pharmacological profile. The presence of a fluorophenyl group at the 3-position of the pyrazine ring introduces electronic and steric effects that can modulate interactions with biological targets. Additionally, the dioxo (ketoester) functionality at the 2 and 3 positions of the tetrahydropyrazine core enhances the compound's reactivity and potential for further derivatization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action for such complex molecules. Studies suggest that the fluorine atom in the phenyl ring may play a crucial role in stabilizing interactions with protein targets through halogen bonding or by influencing the electronic distribution around the aromatic system. This has opened up new avenues for designing molecules with improved selectivity and efficacy.

The tetrahydropyrazine scaffold is a well-documented motif in medicinal chemistry, known for its versatility in producing bioactive compounds. Its 1-substituted derivative, as seen in this compound, can be further functionalized to explore diverse pharmacological pathways. The acetylamide moiety at the 1-position adds another layer of reactivity, allowing for potential modifications that could enhance solubility or metabolic stability.

In the context of modern drug discovery, 2-4-(3-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide has been investigated for its potential applications in treating various therapeutic areas. Preliminary studies indicate that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory responses and metabolic disorders. The fluorophenyl group, in particular, has been associated with enhanced binding to target proteins compared to its non-fluorinated counterparts.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the tetrahydropyrazine core with high enantioselectivity. These techniques are critical in producing enantiomerically pure forms of chiral drugs that exhibit optimal pharmacological properties.

From a regulatory perspective, compounds like 2-4-(3-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide must undergo rigorous testing to evaluate their safety and efficacy before being considered for clinical use. This includes in vitro assays to assess cytotoxicity and pharmacokinetic studies to determine absorption, distribution, metabolism, and excretion profiles. The presence of a fluorine atom, while beneficial for bioactivity, also necessitates careful evaluation due to potential metabolic pathways that could lead to toxic byproducts.

The role of computational tools in analyzing molecular properties cannot be overstated. Software packages capable of predicting physicochemical properties such as LogP (logarithm of partition coefficient), polar surface area (PSA), and hydrogen bond donors/acceptors are indispensable in evaluating drug-likeness early in the discovery process. These predictions help guide medicinal chemists toward optimizing synthetic routes while minimizing unwanted liabilities.

As research progresses into more targeted therapies for chronic diseases like cancer and neurodegenerative disorders, 2-4-(3-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide may find applications as a lead compound or building block for novel drug candidates. Its unique structural features offer opportunities for designing molecules with enhanced therapeutic indices by fine-tuning key pharmacophoric elements through structure-based drug design (SBDD) or fragment-based drug design (FBDD) approaches.

The integration of high-throughput screening (HTS) technologies has accelerated the identification of promising compounds like this one by allowing rapid assessment of large libraries against multiple biological targets. While HTS data provides initial hits, 2-hybridization studies combined with detailed mechanistic investigations are essential for understanding how these compounds interact with their intended targets at a molecular level.

The future directions for research on CAS No. 898463-76-8 include exploring its derivatives through combinatorial chemistry or library synthesis programs designed to maximize diversity while maintaining key pharmacophoric features intact. Such libraries can then be screened using HTS platforms followed by hit optimization using X-ray crystallography or NMR spectroscopy techniques that provide high-resolution structural information about ligand-target complexes formed during binding assays.